Cas no 2097957-26-9 (N-Butyl-2-chloro-N-methylbutanamide)

• Product Name: N-Butyl-2-chloro-N-methylbutanamide
• CAS No: 2097957-26-9
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5048693
• Update Time: 2025-06-30

N-Butyl-2-chloro-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-chloro-N-methylbutanamide
• N-Butyl-2-chloro-N-methylbutanamide

• Inchi： 1S/C9H18ClNO/c1-4-6-7-11(3)9(12)8(10)5-2/h8H,4-7H2,1-3H3
• InChI Key： YJTVFCCAYAREFC-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N(C)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 139
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3

Additional information on N-Butyl-2-chloro-N-methylbutanamide

N-Butyl-2-chloro-N-methylbutanamide: A Comprehensive Overview

N-Butyl-2-chloro-N-methylbutanamide, also known by its CAS number 2097957-26-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C11H18ClNO, is a derivative of butanamide, featuring a chlorine atom at the second position of the butanamide chain and an N-substituent with both a butyl and methyl group. The compound's structure is characterized by its amide functional group, which plays a crucial role in its chemical reactivity and physical properties.

The synthesis of N-Butyl-2-chloro-N-methylbutanamide involves a multi-step process that typically begins with the preparation of the corresponding acid chloride. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yield. The compound's stability under various conditions has been extensively studied, with findings indicating moderate thermal stability and resistance to hydrolysis under neutral conditions. These properties make it suitable for applications in high-performance materials and specialty chemicals.

One of the most notable applications of N-Butyl-2-chloro-N-methylbutanamide is in the development of advanced polymers. Researchers have demonstrated that this compound can act as a versatile monomer, contributing to the formation of polymers with tailored mechanical and thermal properties. For instance, studies published in 2023 highlight its use in creating lightweight polymers for aerospace applications, where both strength and flexibility are critical.

In addition to polymer science, N-Butyl-2-chloro-N-methylbutanamide has shown promise in pharmaceutical research. Its ability to form stable amide bonds makes it a valuable intermediate in drug synthesis. Recent studies have explored its potential as a precursor for bioactive compounds, particularly in the development of anti-inflammatory agents. The compound's role in medicinal chemistry underscores its versatility across multiple disciplines.

The environmental impact of N-Butyl-2-chloro-N-methylbutanamide has also been a topic of recent research. Studies indicate that under aerobic conditions, the compound undergoes biodegradation at a moderate rate, suggesting it may not pose significant long-term environmental risks when properly managed. However, further research is needed to fully understand its ecological footprint and potential for recycling or reuse.

Looking ahead, the future of N-Butyl-2-chloro-N-methylbutanamide lies in its potential for innovative applications. Emerging technologies in green chemistry are expected to drive new synthesis methods that minimize waste and energy consumption. Additionally, collaborations between academic institutions and industry leaders are likely to accelerate the discovery of novel uses for this compound.

In conclusion, N-Butyl-2-chloro-N-methylbutanamide (CAS 2097957-26-9) stands as a testament to the ongoing advancements in organic chemistry. Its unique properties and diverse applications position it as a key player in both academic research and industrial innovation. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of chemical science.